naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: naphthalen-1-yl-[4-[(2-phenylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C26H25N3O/c30-26(24-12-6-10-21-7-4-5-11-23(21)24)28-16-13-20(14-17-28)19-29-18-15-27-25(29)22-8-2-1-3-9-22/h1-12,15,18,20H,13-14,16-17,19H2
• InChI Key: WCLCDWKPPIBDFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2C3=CC=CC=C3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

Naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. It has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
Naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including HDACs and topoisomerases. It also has antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone is its potential therapeutic applications in various diseases. However, its limitations include its low solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone. One direction is the development of more efficient synthesis methods to improve its solubility and stability. Another direction is the investigation of its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Furthermore, the elucidation of its exact mechanism of action and the identification of its molecular targets may provide insights into its therapeutic potential.

Scientific Research Applications

Naphthalen-1-yl(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. In addition, it has been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's and Parkinson's disease.